methyl 3-[(5E)-5-(2,5-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate

Specification

• Molecular Formula: C16H17NO5S2
• Molecular Weight: 367.4 g/mol
• IUPAC Name: methyl 3-[(5E)-5-[(2,5-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
• Standard InChI: InChI=1S/C16H17NO5S2/c1-20-11-4-5-12(21-2)10(8-11)9-13-15(19)17(16(23)24-13)7-6-14(18)22-3/h4-5,8-9H,6-7H2,1-3H3/b13-9+
• Standard InChI Key: NXLCQCWLGLIXHW-UKTHLTGXSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C/2\C(=O)N(C(=S)S2)CCC(=O)OC
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)N(C(=S)S2)CCC(=O)OC

Introduction

Potential Biological Activities

While specific biological activities of methyl 3-[(5E)-5-(2,5-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate are not documented, related thiazolidine derivatives have shown promise in various therapeutic areas:

• Anti-inflammatory: Some thiazolidine derivatives have been explored for their anti-inflammatory properties, often through in silico studies.

• Antimicrobial: Thiazolidines are known to exhibit antimicrobial activities against a range of pathogens.

• Antiviral: Certain thiazolidine compounds have been investigated for antiviral properties.

Data Tables

Due to the lack of specific data on methyl 3-[(5E)-5-(2,5-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate, the following table provides general information on related compounds:

Compound	Molecular Formula	Molecular Weight	Biological Activity
N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-methylbenzenesulfonamide	C19H18N2O5S3	450.6 g/mol	Potential therapeutic applications
5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl derivatives	Not specified	Not specified	Various biological activities

Research Findings and Future Directions

Given the limited availability of specific research findings on methyl 3-[(5E)-5-(2,5-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate, future studies should focus on:

• Synthesis Optimization: Developing efficient synthesis protocols to produce this compound in high yield.

• Biological Evaluation: Conducting comprehensive biological assays to determine its therapeutic potential.

• Structural Modifications: Exploring structural analogs to enhance biological activity or reduce potential side effects.